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For Researchers, Scientists, and Drug Development Professionals

Introduction
Water disinfection processes are critical for public health, primarily through the inactivation of

pathogenic microorganisms. However, these processes can lead to the formation of unintended

disinfection byproducts (DBPs). While traditional DBPs like trihalomethanes (THMs) and

haloacetic acids (HAAs) are well-documented and regulated, there is a growing concern over

newly identified, unregulated DBPs. Among these, the class of halonitromethanes (HNMs) has

garnered significant attention due to their potential health risks. This technical guide focuses on

a specific HNM, dibromochloronitromethane (DBCNM), providing a comprehensive overview

of its chemical properties, formation, toxicology, and analytical methodologies.

Dibromochloronitromethane is a nitrogenous DBP formed from the reaction of disinfectants

(such as chlorine or ozone) with natural organic matter (NOM) and bromide present in the

source water.[1] Emerging research indicates that HNMs, including DBCNM, can be

significantly more cytotoxic and genotoxic than some regulated DBPs, highlighting the need for

a deeper understanding of their potential impact on human health.[2][3] This guide aims to

consolidate the current scientific knowledge on DBCNM to support further research and risk

assessment.
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Dibromochloronitromethane (CBr₂ClNO₂) is a volatile organic compound. While specific

experimental data for all physical properties are not readily available, its properties can be

inferred from related halonitromethanes.

Property Value Reference

Molecular Formula CBr₂ClNO₂ [2]

Molecular Weight 253.28 g/mol Inferred from atomic weights

Appearance
Likely a colorless to yellow

liquid

Inferred from related

compounds

Solubility Sparingly soluble in water
Inferred from related

compounds

Volatility Expected to be volatile
Inferred from related

compounds

Formation in Drinking Water
The formation of dibromochloronitromethane in drinking water is a complex process

influenced by several factors:

Disinfectant Type: Ozonation followed by chlorination has been shown to produce the

highest yields of HNMs.[4][5] Chlorination alone also leads to HNM formation, while

chloramination generally produces lower levels.[1]

Precursor Material: Hydrophilic fractions of natural organic matter (NOM) are considered the

primary precursors for HNM formation.[4] Certain amino acids and amino sugars have also

been identified as potential precursors.[5]

Water Quality Parameters:

pH: Increased pH generally leads to an increase in the formation of HNMs.[1][5]

Bromide Concentration: The presence of bromide ions is essential for the formation of

brominated HNMs like DBCNM. Higher bromide levels can lead to a shift towards more

brominated species.[1]
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Nitrite Concentration: The presence of nitrite can also influence the formation of HNMs,

particularly in scenarios involving ozonation.[5]

The general mechanism involves the reaction of a disinfectant with the nitro group from organic

precursors in the presence of bromide and chloride ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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